Cas no 307-46-0 (1H,1H-Perfluoroundecan-1-ol)

• Product Name: 1H,1H-Perfluoroundecan-1-ol
• CAS No: 307-46-0
• MF: C₁₁H₃F₂₁O
• MW: 550.107397317886
• MDL: MFCD00153269
• CID: 304602
• PubChem ID: 24868300
• Update Time: 2025-06-13

1H,1H-Perfluoroundecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoro-
• 1H,1H-Perfluoroundecan-1-ol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecan-1-ol
• FT-0676280
• AKOS015912549
• 1h,1h-perfluoroundecanol
• A820598
• MPAMAEMOVKLPRB-UHFFFAOYSA-N
• NS00108795
• 10:1 Fluorotelomer alcohol
• MFCD00153269
• 307-46-0
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heneicosafluoro-1-undecanol, 95%
• A820621
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosakis(fluoranyl)undecan-1-ol
• DTXSID00380056
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoro-1-undecanol
• COPPER(II)HEXAFLUORO-2,4-PENTANEDIONATE
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heneicosafluoro-1-undecanol
• SCHEMBL1984547
• starbld0018809
• AS-80888
• 1-Undecanol, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoro-
• CS-0450835
• 1h,1h-perfluoro-1-undecanol
• J-018095
• G77998

• MDL： MFCD00153269
• Inchi： 1S/C11H3F21O/c12-2(13,1-33)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)32/h33H,1H2
• InChI Key： MPAMAEMOVKLPRB-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(CO)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 549.98500
• Monoisotopic Mass: 549.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.6953 (estimate)
• Melting Point: 102-105 °C (lit.)
• Boiling Point: 143 °C/80 mmHg(lit.)
• Flash Point: 81.8 ºC
• Refractive Index: 1.285
• PSA: 20.23000
• LogP: 6.25870
• Solubility: Not available

1H,1H-Perfluoroundecan-1-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1H,1H-Perfluoroundecan-1-ol

Introduction to 1H,1H-Perfluoroundecan-1-ol (CAS No. 307-46-0)

1H,1H-Perfluoroundecan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 307-46-0, is a fluorinated alcohol belonging to the perfluorinated compound family. This compound features a linear carbon chain substituted entirely with fluorine atoms, making it a unique and highly specialized molecule with applications spanning multiple industries due to its distinctive chemical properties.

The molecular structure of 1H,1H-Perfluoroundecan-1-ol consists of eleven carbon atoms fully fluorinated, with an alcohol functional group (-OH) at the terminal end. This perfluoroalkanol exhibits exceptional thermal stability, low surface tension, and high chemical inertness, which are critical attributes for its utilization in various high-performance applications.

In recent years, research into fluorinated compounds has seen significant advancements, particularly in the field of materials science and pharmaceuticals. The unique properties of 1H,1H-Perfluoroundecan-1-ol have made it a subject of interest for scientists exploring novel applications in drug delivery systems and advanced material formulations.

One of the most compelling aspects of CAS No. 307-46-0 is its potential in pharmaceutical research. Fluorinated alcohols are known to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The long hydrophobic perfluoroalkyl chain interacts favorably with lipid-based environments, while the polar hydroxyl group allows for hydrogen bonding interactions with biological targets. This balance makes it an attractive candidate for developing novel formulations that improve drug solubility and target specificity.

Recent studies have demonstrated the utility of 1H,1H-Perfluoroundecan-1-ol in enhancing the performance of lipid-based nanoparticles used for drug delivery. These nanoparticles, often employed in targeted cancer therapies and vaccine formulations, benefit from the compound's ability to stabilize their structures while improving their circulation time in biological systems. The perfluoroalkyl group aids in reducing aggregation, whereas the hydroxyl group facilitates interactions with therapeutic agents.

The compound's low surface tension also makes it valuable in industrial applications, particularly in surface modification and as an additive in coatings and adhesives. Its ability to reduce interfacial energy allows for improved wetting and spreading properties, which are essential for achieving uniform coatings on complex surfaces.

Moreover, advancements in green chemistry have prompted researchers to explore fluorinated compounds as sustainable alternatives to traditional hydrocarbon-based materials. CAS No. 307-46-0 exemplifies this trend by offering a high-performance solution with reduced environmental impact due to its chemical stability and resistance to degradation.

In conclusion, 1H,1H-Perfluoroundecan-1-ol (CAS No. 307-46-0) represents a cutting-edge material with broad applicability across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and functional properties continue to drive innovation in drug development and advanced material formulations. As research progresses, the potential uses of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical applications.